2,4-difluoro-N-(4-methylphenyl)benzamide

• Molecular Formula: C14H11F2NO
• Molecular Weight: 247.24 g/mol
• IUPAC Name: 2,4-difluoro-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C14H11F2NO/c1-9-2-5-11(6-3-9)17-14(18)12-7-4-10(15)8-13(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: UJUNEZBQMKQLAE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)F

Description

2,4-Difluoro-N-(4-methylphenyl)benzamide is a fluorinated benzamide derivative characterized by a benzoyl moiety substituted with fluorine atoms at the 2- and 4-positions and an aniline ring bearing a methyl group at the para position.

Comparison with Similar Compounds

Dihedral Angles and Molecular Packing

• 4-Methyl-N-(4-methylphenyl)benzamide (I) : The dihedral angle between the benzoyl and aniline rings is 59.6° , with supramolecular chains formed via N–H⋯O hydrogen bonds .
• N-(4-Methylphenyl)benzamide (N4MPBA) : Exhibits a smaller dihedral angle (20.7° ), indicating greater planarity due to the absence of bulky substituents on the benzoyl ring .

Inference for 2,4-Difluoro-N-(4-methylphenyl)benzamide: The 2,4-difluoro substitution may increase the dihedral angle compared to non-fluorinated analogs (e.g., compound I) due to steric and electronic effects, altering crystal packing and solubility.

Spectroscopic Properties

Infrared (IR) Spectroscopy

• Hydrazinecarbothioamides [4–6] : Show C=S stretching at 1243–1258 cm⁻¹ and C=O absorption at 1663–1682 cm⁻¹ .
• 1,2,4-Triazoles [7–9] : Absence of C=O bands confirms cyclization, with C=S vibrations at 1247–1255 cm⁻¹ .

Physicochemical Properties

Melting Points and Solubility

Compound	Substituents	Melting Point (°C)
4-Benzylthio-...-benzamide (51)	Complex sulfonamide-triazole	266–268
2-Methoxy-N-(4-methylphenyl)benzamide	2-MeO, 4-Me	Not reported
4-Methyl-N-(4-methylphenyl)benzamide	4-Me, 4-Me	Not reported

Inference : Fluorine’s electron-withdrawing nature may lower the melting point of 2,4-difluoro-N-(4-methylphenyl)benzamide compared to methyl-substituted analogs due to reduced crystallinity.